Cas no 1402565-79-0 (rac-methyl (3R,4R)-4-aminooxolane-3-carboxylate)

• Product Name: rac-methyl (3R,4R)-4-aminooxolane-3-carboxylate
• CAS No: 1402565-79-0
• MF: C₆H₁₁NO₃
• MW: 145.16
• MDL: MFCD30619631
• CID: 5169865
• PubChem ID: 88996014
• Update Time: 2025-10-29

rac-methyl (3R,4R)-4-aminooxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• trans-4-Amino-tetrahydro-furan-3-carboxylic acid methyl ester
• rac-methyl (3R,4R)-4-aminooxolane-3-carboxylate

• MDL： MFCD30619631
• Inchi： 1S/C6H11NO3/c1-9-6(8)4-2-10-3-5(4)7/h4-5H,2-3,7H2,1H3/t4-,5-/m0/s1
• InChI Key： YQKCZMNEYIICEE-WHFBIAKZSA-N
• SMILES： O1C[C@H](N)[C@@H](C(OC)=O)C1

Additional information on rac-methyl (3R,4R)-4-aminooxolane-3-carboxylate

Rac-Methyl (3R,4R)-4-Aminooxolane-3-Carboxylate: A Comprehensive Overview

The compound rac-methyl (3R,4R)-4-aminooxolane-3-carboxylate, identified by the CAS number 1402565-79-0, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of amino acids derivatives and exhibits a complex stereochemistry that contributes to its diverse functional properties.

Rac-methyl (3R,4R)-4-aminooxolane-3-carboxylate is a derivative of the naturally occurring amino acid, serine. Its structure consists of a five-membered oxolane ring with an amino group at position 4 and a carboxylic acid methyl ester at position 3. The stereochemistry of this compound is defined by the (3R,4R) configuration, which plays a crucial role in its biological activity and chemical reactivity.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its unique structure allows it to act as a versatile building block in organic synthesis, particularly in the development of bioactive molecules. Researchers have explored its ability to form peptide bonds under mild conditions, making it an attractive candidate for the synthesis of complex biomolecules.

The synthesis of rac-methyl (3R,4R)-4-aminooxolane-3-carboxylate involves a multi-step process that includes nucleophilic substitution and stereoselective ring formation. The stereochemical outcome of these reactions is critical for obtaining the desired enantiomeric form of the compound. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and stereochemical integrity of the final product.

In terms of biological activity, rac-methyl (3R,4R)-4-aminooxolane-3-carboxylate has shown promising results in vitro assays targeting various enzymes and receptors. Its ability to modulate enzyme activity suggests potential applications in therapeutic areas such as oncology and neurodegenerative diseases. Furthermore, its structural similarity to naturally occurring amino acids enables it to interact with biological systems in a manner that is both predictable and controllable.

One of the most recent breakthroughs involving this compound is its use as a chiral auxiliary in asymmetric synthesis. By incorporating rac-methyl (3R,4R)-4-aminooxolane-3-carboxylate into reaction pathways, chemists have achieved unprecedented levels of enantioselectivity in the synthesis of complex organic molecules. This advancement has significant implications for the pharmaceutical industry, where enantiopure compounds are often required for drug development.

Another area where rac-methyl (3R,4R)-4-aminooxolane-3-carboxylate has shown promise is in materials science. Its ability to form self-assembled structures under specific conditions makes it a candidate for use in the development of novel materials with tailored properties. Researchers are currently investigating its potential applications in nanotechnology and biotechnology.

The commercial availability of rac-methyl (3R,4R)-4-aminooxolane-3-carboxylate has facilitated its widespread use in academic and industrial research settings. Its relatively simple synthesis procedure and high purity make it an accessible tool for researchers working on diverse projects ranging from basic chemistry to applied drug discovery.

In conclusion, rac-methyl (3R,4R)-4-aminooxolane-3-carboxylate represents a valuable addition to the arsenal of compounds available for scientific research and industrial applications. With ongoing advancements in synthetic methodology and biological characterization, this compound is poised to play an increasingly important role in shaping future discoveries across multiple disciplines.